Lead chromate

Specification

• CAS No.: 1344-37-2
• Molecular Formula: CrO5Pb2
• Molecular Weight: 546.391
• IUPAC Name: dioxido(dioxo)chromium;lead(2+)
• Standard InChI: InChI=1S/Cr.4O.Pb/q;;;2*-1;+2
• Standard InChI Key: MXMPKPHUGFIKGL-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)[O-].[Pb+2]

Introduction

Chemical Structure and Polymorphs

Lead chromate exists in multiple crystalline forms, with the monoclinic form being the most stable and commercially significant. The compound adopts the monazite structure, which is characteristic of compounds with the general formula MM'O₄. In this structure, the lead(II) ion has a distorted coordination sphere, surrounded by eight oxygen atoms with Pb-O distances ranging from 2.53 to 2.80 Å. The chromate anion (CrO₄²⁻) maintains its characteristic tetrahedral configuration.

The two main polymorphs of lead chromate are:

• Monoclinic form - The predominant and more stable form used in commercial pigments like chrome yellow

• Orthorhombic form - Less stable, with a greenish-yellow appearance

• Tetragonal form - Unstable, with a red-orange appearance

Physical Properties

Lead chromate demonstrates distinctive physical characteristics that contribute to its value as a pigment and its behavior in various applications. These properties are summarized in the table below:

Property	Value
Appearance	Bright yellow to orange powder
Density	6.12 g/cm³
Melting point	844°C
Boiling point	Decomposes upon heating
Water solubility	0.00001720 g/100 mL (20°C)
Acid solubility	Soluble in dilute nitric acid
Other solubility	Soluble in strong acids and alkalies; insoluble in ammonia and acetic acid
Molecular weight	323.19
Refractive index	2.31
Crystal structure	Monoclinic

The compound's extremely low solubility in water contributes to its stability as a pigment, while its bright yellow color makes it valuable for commercial applications. When heated in hydroxide solution, lead chromate transforms into chrome red, a red or orange powder composed of PbO and CrO₃.

Preparation Methods

Lead chromate can be synthesized through several reactions, with precipitation from solution being the most common industrial method.

Precipitation Methods

The standard preparation involves the precipitation reaction between soluble lead salts and chromate solutions:

Pb²⁺ + CrO₄²⁻ → PbCrO₄

This can be achieved by:

• Treating sodium chromate with lead salts such as lead(II) nitrate

• Adding a soluble chromate (sodium or potassium chromate) to a solution of lead nitrate, lead acetate, or other soluble lead(II) salt in neutral or slightly acidic solution

The resulting yellow precipitate is filtered, washed, and dried to obtain the final product.

Related Compounds

Several compounds structurally related to lead chromate have commercial importance.

Lead Sulfochromate Pigments

These pigments are produced by the partial replacement of chromate by sulfate, resulting in mixed lead-chromate-sulfate compositions with the formula Pb(CrO₄)₁₋ₓ(SO₄)ₓ. This substitution is possible because sulfate and chromate are isostructural. Since sulfate is colorless, sulfochromates with high sulfate content (higher values of x) are less intensely colored than pure lead chromate.

Basic Lead Chromate (Chrome Red)

Basic lead chromate, also known as chrome red or chrome orange, is an important commercial pigment with the composition PbO·CrO₃. It is formed by heating lead chromate in sodium hydroxide solution. The color can vary from brown-yellow to brick-red depending on particle size and the ratio of lead oxide to lead chromate.

Chemical Reactions

Lead chromate participates in several important chemical reactions that influence its application and handling.

Reaction with Hydroxides

In hydroxide solution, lead chromate undergoes the following reaction:
PbCrO₄ + 4 OH⁻ → [Pb(OH)₄]²⁻ + CrO₄²⁻

This reaction forms the plumbite complex and is the basis for the production of chrome red.

Reactivity with Other Compounds

Lead chromate demonstrates notable reactivity with certain substances:

• Reacts violently with ferric ferrocyanide

• Mixtures with sulfur can be pyrophoric

• Mixtures with tantalum can be pyrophoric

• Dry mixtures with azo-dyes (nitrobenzeneazo derivatives) may lead to explosions under certain conditions

Environmental Considerations

Lead chromate's environmental impact is of concern due to its heavy metal content and persistence. While its extremely low water solubility limits immediate bioavailability, physical degradation of painted surfaces can release particles into the environment. Both lead and chromium components can accumulate in ecosystems and present long-term environmental hazards.